Cas no 867256-77-7 (4-Carboxy-3-fluorophenylboronic acid, pinacol ester)

• Product Name: 4-Carboxy-3-fluorophenylboronic acid, pinacol ester
• CAS No: 867256-77-7
• MF: C₁₃H₁₆BFO₄
• MW: 266.073147773743
• MDL: MFCD09027284
• CID: 718929
• PubChem ID: 44717665
• Update Time: 2025-07-20

4-Carboxy-3-fluorophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• 4-Carboxy-3-fluorobenzeneboronic acid pinacol ester
• 4-Carboxy-3-fluorophenylboronic acid, pinacol ester
• Benzoic acid,2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid (ACI)
• 2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• 4-CarBoxy-3-fluoroBenzeneBoronicacid,pinacolester
• 4-Carboxy-3-fluorophenylboronic acid pinacol ester
• Benzoic acid, 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• DTXSID60660280
• SCHEMBL1130871
• 2-(4-Carboxy-3-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• 4-Carboxy-3-fluorobenzeneboronic acid, pinacol ester
• 4-CarBoxy-3-fluoroBenzeneBoronicacidpinacolester
• AKOS015998694
• 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoicacid
• 867256-77-7
• CS-W014049
• BZWWFDHWZHGLFH-UHFFFAOYSA-N
• SY024028
• AS-72450
• 2-Fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid
• MFCD09027284
• AT16839
• EN300-7384092

• MDL： MFCD09027284
• Inchi： 1S/C13H16BFO4/c1-12(2)13(3,4)19-14(18-12)8-5-6-9(11(16)17)10(15)7-8/h5-7H,1-4H3,(H,16,17)
• InChI Key： BZWWFDHWZHGLFH-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)O

Computed Properties

• Exact Mass: 266.11300
• Monoisotopic Mass: 266.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.2
• Melting Point: 289-295℃
• Boiling Point: 377.6±32.0 °C at 760 mmHg
• Flash Point: 182.2±25.1 °C
• Refractive Index: 1.509
• PSA: 55.76000
• LogP: 1.82310

4-Carboxy-3-fluorophenylboronic acid, pinacol ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Carboxy-3-fluorophenylboronic acid, pinacol ester

Comprehensive Overview of 4-Carboxy-3-fluorophenylboronic acid, pinacol ester (CAS No. 867256-77-7)

4-Carboxy-3-fluorophenylboronic acid, pinacol ester (CAS No. 867256-77-7) is a highly versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic esters, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. The presence of both carboxy and fluoro functional groups enhances its reactivity, making it a valuable building block for designing biologically active molecules and advanced materials.

In recent years, the demand for 4-Carboxy-3-fluorophenylboronic acid, pinacol ester has surged due to its applications in drug discovery and agrochemical development. Researchers are particularly interested in its role as a protease inhibitor precursor and its potential in cancer therapeutics. The pinacol ester moiety offers improved stability compared to free boronic acids, addressing common challenges like hydrolysis and oxidation during storage or reaction conditions. This stability is critical for high-throughput screening and combinatorial chemistry workflows.

The compound’s fluorinated aromatic ring is another key feature driving its popularity. Fluorination is a strategic modification in medicinal chemistry to enhance metabolic stability, binding affinity, and membrane permeability of drug candidates. With the rise of fluorine-containing drugs (e.g., JAK inhibitors and FLT3 kinase inhibitors), 4-Carboxy-3-fluorophenylboronic acid, pinacol ester serves as a critical intermediate for synthesizing such molecules. Its carboxylic acid group further allows for conjugation or derivatization, enabling the creation of targeted prodrugs or bioconjugates.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. The boronic ester group minimizes waste generation in coupling reactions, supporting atom-economical processes. Additionally, its compatibility with microwave-assisted synthesis and flow chemistry techniques makes it attractive for process optimization and scale-up. These advantages are frequently highlighted in patent literature and academic publications, reflecting its commercial and scientific relevance.

For researchers exploring structure-activity relationships (SAR), 4-Carboxy-3-fluorophenylboronic acid, pinacol ester offers a modular scaffold to investigate electronic effects and steric hindrance. Its X-ray crystallography and NMR spectroscopy data are well-documented, aiding in rational drug design. Furthermore, its applications extend to PET imaging probes and fluorescent labels, leveraging the fluorine-19 isotope for molecular imaging studies.

In summary, 4-Carboxy-3-fluorophenylboronic acid, pinacol ester (CAS No. 867256-77-7) is a multifaceted compound bridging chemical innovation and practical utility. Its integration into cutting-edge research and industrial workflows underscores its importance in advancing life sciences and material engineering. As the scientific community continues to explore boron chemistry and fluorine-based modifications, this compound remains a cornerstone for future breakthroughs.